![molecular formula C18H19N3O3S2 B268844 N-(tetrahydro-2-furanylmethyl)-3-({[(2-thienylcarbonyl)amino]carbothioyl}amino)benzamide](/img/structure/B268844.png)
N-(tetrahydro-2-furanylmethyl)-3-({[(2-thienylcarbonyl)amino]carbothioyl}amino)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(tetrahydro-2-furanylmethyl)-3-({[(2-thienylcarbonyl)amino]carbothioyl}amino)benzamide, also known as TAK-659, is a small molecule inhibitor that selectively targets Bruton's tyrosine kinase (BTK). BTK is a key enzyme involved in the B-cell receptor signaling pathway, which is essential for the survival and proliferation of B-cells. Inhibiting BTK has been shown to be effective in the treatment of B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and mantle cell lymphoma (MCL).
Mechanism of Action
N-(tetrahydro-2-furanylmethyl)-3-({[(2-thienylcarbonyl)amino]carbothioyl}amino)benzamide selectively binds to the active site of BTK and inhibits its activity. This leads to the inhibition of downstream signaling pathways involved in B-cell survival and proliferation, ultimately leading to cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a potent inhibitory effect on BTK activity, with an IC50 value of 0.85 nM. It has also been shown to be selective for BTK, with minimal off-target effects on other kinases. In preclinical models, this compound has been shown to induce cell death in B-cell malignancies, such as CLL, MCL, and DLBCL.
Advantages and Limitations for Lab Experiments
One advantage of N-(tetrahydro-2-furanylmethyl)-3-({[(2-thienylcarbonyl)amino]carbothioyl}amino)benzamide is its selectivity for BTK, which minimizes off-target effects and reduces the risk of toxicity. Another advantage is its potency, which allows for lower dosages and reduces the risk of side effects. However, one limitation of this compound is its relatively short half-life, which may require frequent dosing in clinical settings.
Future Directions
There are several future directions for the development of N-(tetrahydro-2-furanylmethyl)-3-({[(2-thienylcarbonyl)amino]carbothioyl}amino)benzamide and other BTK inhibitors. One direction is the combination of BTK inhibitors with other targeted therapies, such as PI3K inhibitors or CD20 antibodies, to enhance their efficacy. Another direction is the development of more selective and potent BTK inhibitors that can overcome resistance mechanisms. Additionally, the use of BTK inhibitors in other B-cell malignancies, such as Waldenstrom macroglobulinemia and follicular lymphoma, is an area of active research.
Synthesis Methods
The synthesis of N-(tetrahydro-2-furanylmethyl)-3-({[(2-thienylcarbonyl)amino]carbothioyl}amino)benzamide involves several steps, starting from commercially available starting materials. The first step involves the preparation of 3-aminobenzamide, which is then reacted with thionyl chloride to form the corresponding acid chloride. This intermediate is then reacted with 2-thiophenecarboxylic acid to form the thienylcarbonyl derivative. The final step involves the reaction of the thienylcarbonyl derivative with tetrahydro-2-furanylmethylamine and ammonium thiocyanate to form this compound.
Scientific Research Applications
N-(tetrahydro-2-furanylmethyl)-3-({[(2-thienylcarbonyl)amino]carbothioyl}amino)benzamide has been extensively studied in preclinical models of B-cell malignancies and has shown promising results. In a study published in the journal Blood, this compound was shown to be effective in inhibiting BTK signaling and inducing cell death in CLL and MCL cells. Another study published in the journal Cancer Research showed that this compound was effective in inhibiting the growth of diffuse large B-cell lymphoma (DLBCL) cells in vitro and in vivo.
properties
Molecular Formula |
C18H19N3O3S2 |
---|---|
Molecular Weight |
389.5 g/mol |
IUPAC Name |
N-[[3-(oxolan-2-ylmethylcarbamoyl)phenyl]carbamothioyl]thiophene-2-carboxamide |
InChI |
InChI=1S/C18H19N3O3S2/c22-16(19-11-14-6-2-8-24-14)12-4-1-5-13(10-12)20-18(25)21-17(23)15-7-3-9-26-15/h1,3-5,7,9-10,14H,2,6,8,11H2,(H,19,22)(H2,20,21,23,25) |
InChI Key |
BHKQVDUHYJMPBX-UHFFFAOYSA-N |
SMILES |
C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=S)NC(=O)C3=CC=CS3 |
Canonical SMILES |
C1CC(OC1)CNC(=O)C2=CC(=CC=C2)NC(=S)NC(=O)C3=CC=CS3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.